Cas no 1201186-85-7 (Methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-1-carboxylate)

Methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-1-carboxylate structure
1201186-85-7 structure
Product Name:Methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-1-carboxylate
CAS No:1201186-85-7
MF:C14H23NO4
MW:269.33672451973
MDL:MFCD28403783
CID:4562730
PubChem ID:58009867
Update Time:2025-07-29

Methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-1-carboxylate
    • methyl 4-((tert-butoxycarbonyl)amino)bicyclo[2.2.1]heptane-1-carboxylate
    • SB13898
    • Methyl (4-boc-amino)bicyclo[2.2.1]heptane-1-carboxylate
    • methyl 4-(tert-butoxycarbonylamino)bicyclo[2.2.1]-heptane-1-carboxylate
    • methyl 4-(tert-butoxycarbonylamino)bicyclo[2.2.1]heptane-1-carboxylate
    • Methyl 4-{[(t-butoxy)carbonyl]aminobicyclo[2.2.1]heptane-1-carboxylate
    • methyl4-((tert-butoxycarbonyl)amino)bicyclo[2.2.1]heptane-1-carboxylate
    • SCHEMBL1536746
    • BYB18685
    • QONBRVQZGCDAQQ-UHFFFAOYSA-N
    • methyl 4-[(tert-butoxycarbonyl)amino]bicyclo[2.2.1]heptane-1-carboxylate
    • Methyl 4-Boc-Aminobicyclo[2.2.1]heptane-1-Carboxylate
    • methyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.1]heptane-1-carboxylate
    • AS-54202
    • Methyl 4-([(tert-butoxy)carbonyl]amino)bicyclo[2.2.1]heptane-1-carboxylate
    • methyl4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-1-carboxylate
    • AKOS023790462
    • 1201186-85-7
    • Methyl 4-(Boc-amino)bicyclo[2.2.1]heptane-1-carboxylate
    • P17625
    • MFCD28403783
    • CS-0049063
    • methyl 4-{[(tert-butoxy)carbonyl]aminobicyclo[2.2.1]heptane-1-carboxylate
    • SY234045
    • Methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-1-carboxylate
    • MDL: MFCD28403783
    • Inchi: 1S/C14H23NO4/c1-12(2,3)19-11(17)15-14-7-5-13(9-14,6-8-14)10(16)18-4/h5-9H2,1-4H3,(H,15,17)
    • InChI Key: QONBRVQZGCDAQQ-UHFFFAOYSA-N
    • SMILES: O(C)C(C12CCC(CC1)(C2)NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 269.16270821 g/mol
  • Monoisotopic Mass: 269.16270821 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.599
  • Molecular Weight: 269.34

Methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-1-carboxylate Pricemore >>

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